Cas no 167391-46-0 (tert-Butyl 3,5-dioxoheptanoate)

• Product Name: tert-Butyl 3,5-dioxoheptanoate
• CAS No: 167391-46-0
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 2154750
• PubChem ID: 14939422
• Update Time: 2025-04-21

tert-Butyl 3,5-dioxoheptanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3,5-dioxoheptanoate
• 3,5-Dioxoheptanoic acid-t-butyl ester
• SCHEMBL1263607
• DB-352884
• ABVTYDBFUDWAFT-UHFFFAOYSA-N
• 167391-46-0

• Inchi： 1S/C11H18O4/c1-5-8(12)6-9(13)7-10(14)15-11(2,3)4/h5-7H2,1-4H3
• InChI Key： ABVTYDBFUDWAFT-UHFFFAOYSA-N
• SMILES： O(C(CC(CC(CC)=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.12050905Da
• Monoisotopic Mass: 214.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.4Ų